Cas no 372120-54-2 ([3-bromo-4-(trifluoromethyl)phenyl]methanol)

• Product Name: [3-bromo-4-(trifluoromethyl)phenyl]methanol
• CAS No: 372120-54-2
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD13185397
• CID: 1026911
• PubChem ID: 11391180
• Update Time: 2025-11-04

[3-bromo-4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4-(trifluoromethyl)phenyl)methanol
• 3-Bromo-4-(trifluoromethyl)benzyl alcohol
• Benzenemethanol,3-bromo-4-(trifluoromethyl)
• CL8937
• [3-bromo-4-(trifluoromethyl)phenyl]methanol
• 3-BROMO-4-TRIFLUOROMETHYLBENZYL ALCOHOL
• DB-010002
• MFCD13185397
• AKOS016006018
• CS-0098056
• 372120-54-2
• AM83162
• DTXSID30464454
• Benzenemethanol, 3-bromo-4-(trifluoromethyl)
• XPA12054
• AS-46146
• (3-Bromo-4-trifluoromethyl-phenyl)-methanol
• SY030322
• SCHEMBL2038445

• MDL： MFCD13185397
• Inchi： 1S/C8H6BrF3O/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3,13H,4H2
• InChI Key： JYYKPISNWWYHOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CO)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.96020

[3-bromo-4-(trifluoromethyl)phenyl]methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [3-bromo-4-(trifluoromethyl)phenyl]methanol

Comprehensive Guide to [3-bromo-4-(trifluoromethyl)phenyl]methanol (CAS No. 372120-54-2): Properties, Applications, and Market Insights

[3-bromo-4-(trifluoromethyl)phenyl]methanol (CAS No. 372120-54-2) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and material science. This bromo-trifluoromethyl substituted benzyl alcohol derivative has garnered attention due to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. In this article, we explore its molecular structure, synthesis methods, industrial applications, and emerging trends in research and development.

The chemical formula of [3-bromo-4-(trifluoromethyl)phenyl]methanol is C₈H₆BrF₃O, with a molecular weight of 255.03 g/mol. Its structure features a bromine atom at the 3-position and a trifluoromethyl group at the 4-position of the phenyl ring, attached to a hydroxymethyl group. This combination of electron-withdrawing groups enhances its reactivity, particularly in nucleophilic substitution reactions and cross-coupling reactions, which are pivotal in modern organic synthesis.

Researchers and industries frequently search for "synthesis of [3-bromo-4-(trifluoromethyl)phenyl]methanol" or "CAS 372120-54-2 applications," reflecting growing interest in its utility. Common synthetic routes involve the reduction of corresponding aldehydes or esters, or through Grignard reactions involving 3-bromo-4-(trifluoromethyl)benzaldehyde. The compound's high purity grade (>98%) is often required for pharmaceutical intermediates, driving demand for optimized production processes.

In the pharmaceutical industry, [3-bromo-4-(trifluoromethyl)phenyl]methanol serves as a key building block for active pharmaceutical ingredients (APIs). Its trifluoromethyl group improves metabolic stability and bioavailability in drug molecules, addressing frequent queries like "role of trifluoromethyl in drug design." Recent studies highlight its use in developing kinase inhibitors and antiviral agents, aligning with global demand for targeted therapies.

The agrochemical sector leverages this compound for synthesizing herbicides and pesticides, where the bromo-substitution enhances binding affinity to biological targets. Searches for "bromo-trifluoromethyl compounds in agriculture" underscore its relevance in crop protection solutions. Additionally, its derivatives contribute to liquid crystal materials and organic electronic applications, catering to advancements in flexible displays and OLED technologies.

Market analysis reveals increasing procurement of CAS 372120-54-2 by contract research organizations (CROs) and fine chemical suppliers. Trends indicate a compound annual growth rate (CAGR) of ~6% (2023–2030), driven by R&D investments in fluorinated compounds. Regulatory compliance, such as REACH certification, remains a critical consideration for suppliers, as users often inquire about "safety data sheets for [3-bromo-4-(trifluoromethyl)phenyl]methanol."

From an environmental perspective, the compound's biodegradability and ecotoxicological profile are frequently studied topics. Innovations in green chemistry aim to minimize waste during synthesis, responding to queries like "sustainable production of bromo-trifluoromethyl aromatics." Computational modeling also plays a role in predicting its reaction pathways, reducing experimental iterations.

In summary, [3-bromo-4-(trifluoromethyl)phenyl]methanol (CAS No. 372120-54-2) exemplifies the synergy between structural functionality and industrial applicability. Its versatility in drug discovery, crop science, and advanced materials ensures sustained relevance. Future directions may explore its catalytic applications or polymeric derivatives, further expanding its commercial and scientific footprint.